Cas no 1262013-73-9 (2-Bromo-4-cyanocinnamic acid)

• Product Name: 2-Bromo-4-cyanocinnamic acid
• CAS No: 1262013-73-9
• MF: C₁₀H₆BrNO₂
• MW: 252.064141750336
• CID: 4948837
• Update Time: 2025-05-20

2-Bromo-4-cyanocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyanocinnamic acid

• Inchi： 1S/C10H6BrNO2/c11-9-5-7(6-12)1-2-8(9)3-4-10(13)14/h1-5H,(H,13,14)/b4-3+
• InChI Key： LEFKDXZVHZKDLJ-ONEGZZNKSA-N
• SMILES： BrC1C=C(C#N)C=CC=1/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 2.3
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-4-cyanocinnamic acid

Recent Advances in the Application of 2-Bromo-4-cyanocinnamic Acid (CAS: 1262013-73-9) in Chemical Biology and Pharmaceutical Research

2-Bromo-4-cyanocinnamic acid (CAS: 1262013-73-9) has emerged as a versatile chemical scaffold in recent medicinal chemistry and chemical biology research. This halogenated cinnamic acid derivative has shown significant potential in multiple applications, ranging from kinase inhibitor development to proteomics research. Recent studies have highlighted its unique physicochemical properties that make it particularly valuable for structure-activity relationship (SAR) studies and as a building block for more complex pharmaceutical compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing selective kinase inhibitors. Researchers utilized 2-bromo-4-cyanocinnamic acid as a core structure to develop novel inhibitors targeting tyrosine kinases involved in cancer progression. The bromo and cyano substituents were found to be crucial for maintaining optimal binding affinity while improving metabolic stability compared to previous generations of inhibitors.

In proteomics research, 2-bromo-4-cyanocinnamic acid has gained attention as a novel matrix for matrix-assisted laser desorption/ionization (MALDI) mass spectrometry. A recent publication in Analytical Chemistry reported its superior performance in detecting small molecules and peptides compared to traditional matrices. The compound's unique fragmentation pattern and ionization efficiency make it particularly suitable for post-translational modification analysis.

The synthetic accessibility of 2-bromo-4-cyanocinnamic acid has also been improved through recent methodological advances. A 2024 paper in Organic Letters described a microwave-assisted synthesis protocol that significantly reduces reaction times while maintaining high yields. This development is particularly important for scaling up production for pharmaceutical applications where consistent quality and purity are critical.

Emerging research suggests potential applications of this compound in targeted drug delivery systems. The bromo substituent provides a convenient handle for further functionalization, allowing conjugation with various drug carriers. Preliminary in vitro studies have shown promising results in cancer cell-specific delivery when the compound is incorporated into nanoparticle formulations.

Future research directions for 2-bromo-4-cyanocinnamic acid include exploration of its antimicrobial properties and potential as a photosensitizer in photodynamic therapy. The compound's unique electronic properties, resulting from the conjugated system with electron-withdrawing groups, make it particularly interesting for these applications. Several research groups have reported promising preliminary results in these areas, though comprehensive studies are still ongoing.